Cas no 2228876-15-9 ({2,2-dimethyl-1-4-(trifluoromethoxy)phenylcyclopropyl}methanol)

• Product Name: {2,2-dimethyl-1-4-(trifluoromethoxy)phenylcyclopropyl}methanol
• CAS No: 2228876-15-9
• MF: C₁₃H₁₅F₃O₂
• MW: 260.25
• CID: 5012676
• PubChem ID: 165706840
• Update Time: 2025-08-05

{2,2-dimethyl-1-4-(trifluoromethoxy)phenylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• (2,2-dimethyl-1-(4-(trifluoromethoxy)phenyl)cyclopropyl)methanol
• {2,2-dimethyl-1-4-(trifluoromethoxy)phenylcyclopropyl}methanol
• {2,2-dimethyl-1-[4-(trifluoromethoxy)phenyl]cyclopropyl}methanol
• EN300-1960883
• 2228876-15-9

• Inchi： InChI=1S/C13H15F3O2/c1-11(2)7-12(11,8-17)9-3-5-10(6-4-9)18-13(14,15)16/h3-6,17H,7-8H2,1-2H3
• InChI Key： NJCCWPMEBMEEPU-UHFFFAOYSA-N
• SMILES： CC1(CC1(CO)C2=CC=C(C=C2)OC(F)(F)F)C

Computed Properties

• Exact Mass: 260.10241420g/mol
• Monoisotopic Mass: 260.10241420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 29.5Ų

Additional information on {2,2-dimethyl-1-4-(trifluoromethoxy)phenylcyclopropyl}methanol

Introduction to {2,2-dimethyl-1-4-(trifluoromethoxy)phenylcyclopropyl}methanol (CAS No. 2228876-15-9)

{2,2-dimethyl-1-4-(trifluoromethoxy)phenylcyclopropyl}methanol, with the CAS registry number 2228876-15-9, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyclopropane ring substituted with a trifluoromethoxy group and a methanol moiety. The presence of the trifluoromethoxy group imparts distinctive electronic and steric properties to the molecule, making it a valuable component in various chemical reactions and drug discovery programs.

The synthesis of this compound involves a series of carefully designed multi-step reactions, often utilizing advanced catalytic systems and precise reaction conditions. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel pharmaceutical agents. The cyclopropane ring, a key structural feature of this molecule, is known for its high strain energy, which can be harnessed to induce specific reactivity patterns in chemical transformations.

One of the most intriguing aspects of {2,2-dimethyl-1-4-(trifluoromethoxy)phenylcyclopropyl}methanol is its ability to participate in [3+3] cycloaddition reactions under specific conditions. This reactivity has been extensively studied in recent years, with researchers exploring its applications in the construction of complex polycyclic frameworks. The trifluoromethoxy group plays a pivotal role in modulating the electronic environment of the molecule, thereby influencing its reactivity and selectivity in these reactions.

In addition to its role as a synthetic intermediate, this compound has also been investigated for its potential biological activities. Preliminary studies suggest that it may exhibit moderate inhibitory effects on certain enzymes involved in metabolic pathways. These findings have sparked interest in further exploring its pharmacological profile, particularly in the context of drug design and development.

The structural complexity of {2,2-dimethyl-1-4-(trifluoromethoxy)phenylcyclopropyl}methanol makes it an ideal candidate for studying stereochemical outcomes in asymmetric synthesis. Recent advancements in catalytic asymmetric induction techniques have enabled the selective synthesis of enantiomerically enriched variants of this compound. Such enantiomers are crucial for evaluating the stereochemical requirements of biological targets and for optimizing drug candidates.

From an environmental perspective, understanding the degradation pathways and ecological impact of this compound is essential for ensuring sustainable chemical practices. Studies on its environmental fate have revealed that it undergoes rapid hydrolysis under certain conditions, reducing its persistence in aquatic environments. This information is critical for assessing its potential risks to ecosystems and for developing strategies to minimize environmental impact.

In conclusion, {2,2-dimethyl-1-4-(trifluoromethoxy)phenylcyclopropyl}methanol (CAS No. 2228876-15-9) stands as a testament to the ingenuity and precision required in modern organic chemistry. Its unique structure, versatile reactivity, and potential applications across multiple disciplines underscore its importance as a valuable tool in chemical research and development.